(E)-1-(3-((5-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)but-2-en-1-one

• IUPAC Name: (E)-1-[3-(5-methylpyridin-2-yl)oxypyrrolidin-1-yl]but-2-en-1-one
• InChI: InChI=1S/C14H18N2O2/c1-3-4-14(17)16-8-7-12(10-16)18-13-6-5-11(2)9-15-13/h3-6,9,12H,7-8,10H2,1-2H3/b4-3+
• InChI Key: ZKZJMBNAUKHZMY-ONEGZZNKSA-N
• Canonical SMILES: CC=CC(=O)N1CCC(C1)OC2=NC=C(C=C2)C
• Isomeric SMILES: C/C=C/C(=O)N1CCC(C1)OC2=NC=C(C=C2)C
• Molecular Formula: C14H18N2O2
• Molecular Weight: 246.30 g/mol

Description

(E)-1-(3-((5-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)but-2-en-1-one, commonly known as MPB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MPB is a pyrrolidine-based compound that has been synthesized using various methods. The compound has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Synthesis and Properties

(E)-1-(3-((5-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)but-2-en-1-one is a compound that has been part of various synthetic pathways and research studies focusing on the properties of similar molecules. One relevant study involves the synthesis and properties of new (phosphinoylmethyl)pyridine N-oxides. These compounds are synthesized based on substitution of 2-methylpyridine fragments onto the exo methylene carbon atom of 2-[(diaryl)phosphinoylmethyl]pyridine platforms. This research provides insights into the synthesis and molecular mechanics calculations for gas phase 1:1 ligand/lanthanide complexes, offering a foundation for understanding the coordination complexes involving similar structures (Pailloux et al., 2013).

Molecular Structure and Reactivity

The study of the molecular structure and reactivity of compounds related to (E)-1-(3-((5-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)but-2-en-1-one provides valuable insights. For instance, the synthesis and molecular structure of related heterocyclic compounds have been explored, revealing how heterocyclization occurs with the participation of all three potential electrophilic centers, which is crucial for understanding the reactivity and properties of these molecules (Guseinov et al., 2006). Additionally, the study of monofunctional platinum(II) and palladium(II) complexes containing sterically hindered ligands offers insights into the synthesis, structure, and reactivity of these complexes, providing a deeper understanding of the molecular interactions and structural configurations of related compounds (Ma et al., 2005).